8,9-dimethoxy-2-phenyl-3H-[1,2,4]triazolo[1,5-c]quinazoline-5-thione

• IUPAC Name: 8,9-dimethoxy-2-phenyl-3H-[1,2,4]triazolo[1,5-c]quinazoline-5-thione
• InChI: InChI=1S/C17H14N4O2S/c1-22-13-8-11-12(9-14(13)23-2)18-17(24)21-16(11)19-15(20-21)10-6-4-3-5-7-10/h3-9H,1-2H3,(H,19,20)
• InChI Key: CLYKBZIOPRDECF-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC2=C3N=C(NN3C(=S)N=C2C=C1OC)C4=CC=CC=C4
• Molecular Formula: C17H14N4O2S
• Molecular Weight: 338.4 g/mol

Description

1,2,4-Triazolo-thiadiazines and 1,2,4-triazole-containing scaffolds are unique heterocyclic compounds present in an array of pharmaceuticals and biologically important compounds used in drug-discovery studies against various diseases. They are synthesized via reaction of hydrazonoyl halides with each of alkyl carbothioates, carbothioamides and 7-thioxo-5,6,7,8-tetrahydropyrimido.

Synthesis Analysis

The synthesis of these compounds involves the use of hydrazonoyl halides as reagents for the synthesis of heterocyclic compounds, both through condensation reactions, and as precursors of nitrilimines, which can undergo cycloaddition with dipolarophiles.

Molecular Structure Analysis

These compounds have the ability to manifest substituents around a core scaffold in defined three-dimensional (3D) representations. The ability of hydrogen bond accepting and donating characteristics makes this core a much précised pharmacophore with a bioactive profile, as it can make specific interactions with different target receptors.

Chemical Reactions Analysis

The chemistry and synthesis of compounds possessing a 1,2,4-triazolo-thiadiazine nucleus have attracted enormous attention. Synthetic methods reported to date provide access to a wide range of 1,2,4-triazole via multistep synthetic routes.

Physical And Chemical Properties Analysis

The physical and chemical properties of these compounds are largely determined by their molecular structure. For instance, the ability of hydrogen bond accepting and donating characteristics makes this core a much précised pharmacophore with a bioactive profile.

Scientific Research Applications

Medicinal Chemistry and Drug Development

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Material Sciences

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Photophysical Properties

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Synthetic Utility

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Mechanism of Action

Target of Action

The primary target of the compound 8,9-dimethoxy-2-phenyl-[1,2,4]triazolo[1,5-c]quinazoline-5(6H)-thione is the wild-type Plasmodium falciparum dihydrofolate reductase-thymidylate synthase (pf-DHFR-TS) . This enzyme plays a crucial role in the life cycle of the Plasmodium falciparum parasite, which is responsible for the most malaria-related illnesses .

Mode of Action

The compound interacts with the active site of the pf-DHFR-TS enzyme . The (S) stereoisomer of the compound shows probably more stable binding with the active site of the enzyme . This interaction inhibits the function of the enzyme, thereby disrupting the life cycle of the Plasmodium falciparum parasite .

Biochemical Pathways

The inhibition of the pf-DHFR-TS enzyme disrupts the biochemical pathways of the Plasmodium falciparum parasite . This disruption affects the parasite’s ability to synthesize DNA and proteins, which are essential for its growth and reproduction .

Result of Action

The result of the compound’s action is the inhibition of the growth and reproduction of the Plasmodium falciparum parasite . This inhibition can lead to the death of the parasite, thereby treating malaria .

Safety and Hazards

The safety and hazards associated with these compounds would depend on their specific chemical structure and properties. As with any chemical compound, appropriate safety precautions should be taken when handling and storing these compounds.